Cas no 798548-48-8 (20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether)

20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether structure
798548-48-8 structure
Product Name:20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether
CAS No:798548-48-8
MF:C32H48O7
MW:544.719330787659
CID:6758520
Update Time:2024-03-03

20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether Chemical and Physical Properties

Names and Identifiers

    • 20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether
    • Inchi: 1S/C32H48O7/c1-10-38-24-14-22(35)32(9,39-28(24,4)5)25-20(34)15-29(6)21-12-11-17-18(13-19(33)26(37)27(17,2)3)31(21,8)23(36)16-30(25,29)7/h11,18,20-21,24-26,34,37H,10,12-16H2,1-9H3
    • InChI Key: GPFCTBZKSDGUFM-UHFFFAOYSA-N
    • SMILES: CCOC1C(C)(C)OC(C2C3(C(C4C(C(C3)=O)(C)C3CC(C(C(C3=CC4)(C)C)O)=O)(C)CC2O)C)(C)C(=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • XLogP3: 2.022
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